Cas no 1361834-66-3 (2,6-Dichloro-2'-fluoro-3'-methoxy-biphenyl)

• Product Name: 2,6-Dichloro-2'-fluoro-3'-methoxy-biphenyl
• CAS No: 1361834-66-3
• MF: C₁₃H₉Cl₂FO
• MW: 271.114365339279
• CID: 4996178
• Update Time: 2025-05-20

2,6-Dichloro-2'-fluoro-3'-methoxy-biphenyl Chemical and Physical Properties

Names and Identifiers

• 2,6-Dichloro-2'-fluoro-3'-methoxy-biphenyl

• Inchi： 1S/C13H9Cl2FO/c1-17-11-7-2-4-8(13(11)16)12-9(14)5-3-6-10(12)15/h2-7H,1H3
• InChI Key： JCTDVPYQTNTHGP-UHFFFAOYSA-N
• SMILES： ClC1C=CC=C(C=1C1C=CC=C(C=1F)OC)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 242
• XLogP3: 4.9
• Topological Polar Surface Area: 9.2

Additional information on 2,6-Dichloro-2'-fluoro-3'-methoxy-biphenyl

2,6-Dichloro-2'-fluoro-3'-methoxy-biphenyl: A Comprehensive Overview

2,6-Dichloro-2'-fluoro-3'-methoxy-biphenyl (CAS No. 1361834-66-3) is a complex organic compound with a unique structure that has garnered significant attention in the fields of chemistry and materials science. This compound belongs to the family of biphenyl derivatives, which are widely studied for their diverse applications in pharmaceuticals, agrochemicals, and advanced materials. The molecule consists of two phenyl rings connected by a single bond, with substituents at specific positions that influence its chemical properties and reactivity.

The biphenyl core of this compound is a fundamental structural motif in organic chemistry, known for its stability and versatility. The presence of chlorine, fluorine, and methoxy groups at the 2, 6, 2', and 3' positions introduces electronic and steric effects that modulate the compound's behavior. These substituents not only enhance the molecule's reactivity but also contribute to its potential as a building block in various synthetic pathways.

Recent studies have highlighted the importance of biphenyl derivatives in drug discovery, particularly in the development of anticancer agents. The chlorine and fluorine substituents in 2,6-Dichloro-2'-fluoro-3'-methoxy-biphenyl are known to improve pharmacokinetic properties such as solubility and bioavailability. Additionally, the methoxy group can act as a directing group in further functionalization, enabling the creation of more complex molecular architectures.

In terms of synthesis, 2,6-Dichloro-2'-fluoro-3'-methoxy-biphenyl can be prepared through a variety of methods, including coupling reactions and nucleophilic aromatic substitution. These methods leverage the electronic properties of the substituents to achieve high yields and selectivity. For instance, the use of palladium catalysts in cross-coupling reactions has proven to be highly effective for constructing biphenyl frameworks with precise substitution patterns.

The application of biphenyl derivatives extends beyond pharmaceuticals into materials science. For example, these compounds are being explored as components in organic semiconductors due to their ability to form ordered molecular assemblies. The electronic properties imparted by the substituents in 2,6-Dichloro-2'-fluoro-3'-methoxy-biphenyl make it a promising candidate for use in thin-film transistors and light-emitting diodes (LEDs). Recent research has demonstrated that such compounds can exhibit favorable charge transport characteristics when incorporated into device architectures.

In conclusion, 2,6-Dichloro-2'-fluoro-3'-methoxy-biphenyl (CAS No. 1361834-66-3) is a versatile compound with significant potential across multiple disciplines. Its unique structure and functional groups make it an attractive target for both fundamental research and applied development. As ongoing studies continue to uncover new applications and synthetic strategies, this compound is poised to play an increasingly important role in advancing modern chemistry and materials science.